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Compound of Interest

Compound Name: Basic red 2

Cat. No.: B3428820 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties of Basic
Red 2, a synthetic azine dye also known as Safranin O or C.I. 50240. This document details its

physicochemical characteristics, synthesis, and reactivity, presenting quantitative data in

structured tables and outlining detailed experimental protocols.

Physicochemical Properties
Basic Red 2 is a reddish-brown powder that is soluble in water and ethanol.[1][2] It is a

cationic dye, meaning it carries a positive charge, which is fundamental to its staining

capabilities in biological and industrial applications.[2][3]

Identification and General Properties
Property Value Reference

Common Names
Basic Red 2, Safranin O,

Safranine T, C.I. 50240
[4][5]

Molecular Formula C₂₀H₁₉ClN₄ [4][5]

Molecular Weight 350.84 g/mol [5]

Appearance Dark red to violet powder [4]

Odor Odorless [2]
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Physical and Chemical Constants
Property Value Reference

Melting Point >240 °C (with decomposition) [4]

Boiling Point 507.14 °C (rough estimate) [4]

λmax (in Ethanol) 530 nm [4]

pKa 6.4 (at 25 °C) [4]

Solubility
Solvent Solubility Observation Reference

Water Soluble Forms a red solution [1][4]

Ethanol Soluble

Forms a red solution

with yellow

fluorescence

[1][4]

Reactivity Profile
Basic Red 2 exhibits distinct color changes in the presence of strong acids and bases, making

it useful as an indicator in certain applications.

With Strong Acid (e.g., concentrated H₂SO₄): The dye solution turns green. Upon dilution,

the color changes to blue, then purple, and finally back to red.[1][4]

With Strong Base (e.g., NaOH): A brown-red precipitate is formed when sodium hydroxide is

added to an aqueous solution of Basic Red 2.[1][4]

With Hydrochloric Acid: An aqueous solution of Basic Red 2 turns blue-purple upon the

addition of hydrochloric acid.[4]

Experimental Protocols
Synthesis of Basic Red 2 (Safranin O)
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The synthesis of Basic Red 2, commonly known as Safranin T, involves the oxidation and

condensation of a mixture of amines.[4][5]

Principle: An equimolecular mixture of o-toluidine and 2,5-diaminotoluene is oxidized, and the

resulting product is condensed with aniline. The final dye is then isolated as its chloride salt.[5]

Materials:

o-Toluidine

2,5-Diaminotoluene

Aniline

Oxidizing agent (e.g., sodium dichromate)

Hydrochloric acid

Sodium chloride

Procedure:

Prepare an equimolecular mixture of o-toluidine and 2,5-diaminotoluene.

Dissolve the amine mixture in an appropriate solvent.

Slowly add an oxidizing agent to the solution while maintaining a controlled temperature.

After the oxidation is complete, add aniline to the reaction mixture.

Heat the mixture to facilitate the condensation reaction. The progress of the reaction can be

monitored by thin-layer chromatography.

Once the reaction is complete, cool the mixture and precipitate the dye by adding a

concentrated solution of sodium chloride.

Filter the crude product and wash it with a saturated sodium chloride solution.
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Purify the dye by recrystallization from a suitable solvent system, such as a mixture of

benzene and methanol (1:1) or water.[4]

Dry the purified Basic Red 2 in a vacuum oven.

Determination of Melting Point
Principle: The melting point of a crystalline solid is the temperature at which it transitions from a

solid to a liquid. For pure substances, this occurs over a narrow range. The melting point of

Basic Red 2 is accompanied by decomposition.

Materials:

Basic Red 2 sample

Capillary tubes

Melting point apparatus

Mortar and pestle

Procedure:

Ensure the Basic Red 2 sample is finely powdered by grinding it gently in a mortar and

pestle.

Pack a small amount of the powdered sample into a capillary tube to a height of 2-3 mm.

Place the capillary tube in the heating block of the melting point apparatus.

Heat the block rapidly to a temperature about 20°C below the expected melting point.

Then, decrease the heating rate to 1-2°C per minute to ensure accurate determination.

Record the temperature at which the first droplet of liquid appears and the temperature at

which the entire sample becomes a liquid. This range is the melting point.

Observe for any color change or gas evolution, which indicates decomposition.
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Determination of Boiling Point (Theoretical)
The boiling point of Basic Red 2 is estimated to be 507.14 °C.[4] Experimental determination is

challenging due to the high temperature and the fact that the compound decomposes at a

much lower temperature. The provided value is a rough estimate and should be treated with

caution.

Determination of Solubility (Qualitative)
Principle: The solubility of a substance in a particular solvent is its ability to dissolve and form a

homogeneous solution.

Materials:

Basic Red 2 sample

Test tubes

Distilled water

Ethanol

Spatula

Procedure:

Place a small amount (approximately 10 mg) of Basic Red 2 into two separate test tubes.

To the first test tube, add 1 mL of distilled water.

To the second test tube, add 1 mL of ethanol.

Gently agitate both test tubes and observe the extent to which the solid dissolves.

Record the observations, including the color of the resulting solution and any fluorescence.

Spectrophotometric Determination of λmax
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Principle: A spectrophotometer is used to measure the absorbance of a colored solution at

different wavelengths. The wavelength at which the maximum absorbance occurs is known as

λmax.

Materials:

Basic Red 2 sample

Ethanol

Volumetric flasks

Cuvettes

UV-Visible Spectrophotometer

Procedure:

Prepare a dilute stock solution of Basic Red 2 in ethanol of a known concentration.

From the stock solution, prepare a series of dilutions.

Turn on the spectrophotometer and allow it to warm up.

Set the wavelength range to scan from approximately 400 nm to 700 nm.

Use ethanol as a blank to zero the spectrophotometer.

Measure the absorbance of one of the dilute solutions across the specified wavelength

range.

The wavelength corresponding to the highest absorbance peak is the λmax.

Spectrophotometric Determination of pKa
Principle: The pKa of an indicator can be determined spectrophotometrically by measuring the

absorbance of solutions at different pH values. The Henderson-Hasselbalch equation is then

used to calculate the pKa.
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Materials:

Basic Red 2 sample

Buffer solutions of varying known pH (e.g., from pH 5 to 8)

Volumetric flasks

Cuvettes

UV-Visible Spectrophotometer

pH meter

Procedure:

Prepare a stock solution of Basic Red 2 in a suitable solvent (e.g., 50% ethanol).

Prepare a series of solutions by diluting a small, constant volume of the Basic Red 2 stock

solution with the different buffer solutions.

Measure the exact pH of each solution using a calibrated pH meter.

Determine the λmax for the acidic form (in a highly acidic buffer) and the basic form (in a

highly alkaline buffer) of Basic Red 2.

Measure the absorbance of each buffered solution at the λmax of the basic form.

Plot a graph of absorbance versus pH. The pKa is the pH at which the absorbance is halfway

between the minimum and maximum absorbance.

Alternatively, use the Henderson-Hasselbalch equation: pKa = pH + log([A⁻]/[HA]), where

[A⁻] and [HA] are the concentrations of the basic and acidic forms, respectively, which can

be determined from the absorbance values.

Synthesis Pathway of Basic Red 2
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The synthesis of Basic Red 2 involves a multi-step process starting from simple aromatic

amines.

Oxidation

Condensation & Chlorination

o-Toluidine

Oxidized Intermediate

2,5-Diaminotoluene

Aniline Basic Red 2
(Safranin O)

Click to download full resolution via product page

Caption: Synthesis pathway of Basic Red 2.

Logical Relationship of Reactivity
The color changes of Basic Red 2 in acidic and basic conditions are due to changes in its

molecular structure and electron distribution.

Basic Red 2
(Red)

Protonated Form
(Green in conc. acid)

+ H⁺

Deprotonated Form
(Brown-red precipitate)

+ OH⁻- H⁺ - OH⁻

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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